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Compound of Interest

Compound Name: Raxatrigine

Cat. No.: B1684372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Raxatrigine (also known as Vixotrigine, GSK-1014802, or CNV1014802) is a state- and use-

dependent voltage-gated sodium channel (VGSC) blocker.[1] While initially investigated for

selectivity towards specific Nav subtypes, it is now more broadly characterized as a non-

selective VGSC inhibitor.[2] Its mechanism of action makes it a valuable tool for in vitro studies

of neuropathic pain, epilepsy, and other neurological disorders involving aberrant neuronal

excitability. Proper preparation of Raxatrigine solutions is critical for obtaining accurate and

reproducible results in in vitro experiments. This document provides detailed protocols and

application notes for the preparation of Raxatrigine solutions for use in cell-based assays.

Data Presentation
Raxatrigine Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₈H₁₉FN₂O₂ [3]

Molecular Weight 314.36 g/mol [3]

CAS Number 934240-30-9 [3]

Solubility of Raxatrigine
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (≥ 318.12 mM) [3]

Water Insoluble [1]

Ethanol Not specified

PBS (pH 7.2) Very low (requires co-solvents)

Recommended Storage Conditions for Raxatrigine
Solutions

Solution Type
Storage
Temperature

Shelf Life Source

Solid Powder -20°C to -80°C > 2 years [1]

DMSO Stock Solution

(concentrated)
-20°C Up to 1 month [3][4]

DMSO Stock Solution

(concentrated)
-80°C Up to 6 months [3][4]

Aqueous Working

Solutions
2-8°C (prepared fresh) Use on the same day [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Raxatrigine Stock Solution in DMSO
This protocol describes the preparation of a 100 mM Raxatrigine stock solution in DMSO.

Materials:

Raxatrigine powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing Raxatrigine: In a chemical fume hood, carefully weigh the desired amount of

Raxatrigine powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

31.44 mg of Raxatrigine (Molecular Weight = 314.36 g/mol ).

Dissolving in DMSO: Add the weighed Raxatrigine powder to a sterile amber vial. Using a

calibrated pipette, add the calculated volume of anhydrous DMSO. For the example above,

add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for several minutes

until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

[3][4]

Protocol 2: Preparation of Raxatrigine Working
Solutions for In Vitro Cell-Based Assays
This protocol provides a general method for diluting the DMSO stock solution into an aqueous

cell culture medium or physiological buffer for in vitro experiments. The final DMSO

concentration should be kept to a minimum, ideally ≤ 0.1%, to avoid solvent-induced cellular

toxicity or off-target effects.

Materials:
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100 mM Raxatrigine in DMSO (from Protocol 1)

Sterile cell culture medium or physiological buffer (e.g., HBSS, PBS)

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Raxatrigine stock solution

at room temperature.

Intermediate Dilutions: To minimize precipitation of the lipophilic compound in the aqueous

medium, perform serial dilutions. For example, to prepare a final working solution of 10 µM

Raxatrigine with a final DMSO concentration of 0.1%:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 99 µL of

DMSO to get a 1 mM solution.

Prepare a second intermediate dilution by adding 10 µL of the 1 mM solution to 90 µL of

cell culture medium to get a 100 µM solution.

Final Working Solution: Add 10 µL of the 100 µM intermediate solution to 990 µL of pre-

warmed cell culture medium to obtain the final 1 µM working solution. The final DMSO

concentration will be 0.1%.

Vehicle Control: It is crucial to prepare a vehicle control solution containing the same final

concentration of DMSO (e.g., 0.1%) in the cell culture medium without Raxatrigine. This will

allow for the assessment of any effects of the solvent on the experimental system.

Immediate Use: Use the freshly prepared working solutions immediately to avoid

precipitation and ensure accurate dosing.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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